Cas no 1013-20-3 (neocupferron)

• Product Name: neocupferron
• CAS No: 1013-20-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 83310
• PubChem ID: 135901587
• Update Time: 2025-04-18

neocupferron Chemical and Physical Properties

Names and Identifiers

• neocupferron
• determinationofCuFe
• n-1-naftyl-n-nitrosohydroxylaminamonny
• Neo-cupferron
• Neocupferron [for Determination of Cu, Fe]
• N-hydroxy-N-nitroso-1-naphthaleneamine,ammonium salt
• N-Hydroxy-N-nitroso-1-naphthylaMine aMMoniuM salt
• alpha-naphthylnitrosohydroxylamine ammonium salt
• ammonium alpha-naphthylnitrosohydroxylamine
• n-1-naphthyl-n-nitrosohydroxylamine ammonium salt
• N-Hydroxy-N-nitroso-1-naphthalenamine ammo-nium salt
• ammonium (N-hydroxynaphthylamino)oxoamide
• α-Naphthylnitrosohydroxylamineammoniumsalt
• AMMONIUM-ALPHA-NAPHTHYLNITROSOHYDROXYLAMINE
• N-(Ammonium oxy)-N-nitroso-1-naphthalenamine
• n-1-naphthyl-n-nitroso-hydroxylaminammoniumsalt
• alpha-naphthylnitrosohydroxylamineammoniumsalt
• DTXSID70906045
• azane;(Z)-hydroxyimino-naphthalen-1-yl-oxidoazanium
• N-Hydroxy-N-naphthalen-1-ylnitrous amide--ammonia (1/1)
• 1013-20-3
• AKOS040753238
• azane;(E)-hydroxyimino-naphthalen-1-yl-oxidoazanium

• Inchi： 1S/C10H8N2O2.H3N/c13-11-12(14)10-7-3-5-8-4-1-2-6-9(8)10;/h1-7,13H;1H3/b12-11-;
• InChI Key： IRNUOFTVXUWLLR-AFEZEDKISA-N
• SMILES： [O-]/[N+](/C1C=CC=C2C=CC=CC2=1)=N\O.N

Computed Properties

• Exact Mass: 205.08500
• Monoisotopic Mass: 205.085127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 53.9

Experimental Properties

• Color/Form: White to light brown flake crystals
• Density: 1.28
• Melting Point: 125-126° with decompn
• Boiling Point: 361.6°Cat760mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.631
• PSA: 56.14000
• LogP: 3.04070
• Solubility: Soluble in water \ methanol, insoluble in ether

neocupferron Security Information

• Signal Word：Warning
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：NC4375000
• Hazardous Material Identification：
• Storage Condition：Cold storage